Cas no 2137030-28-3 (methyl (1R,2R)-2-(fluorosulfonyl)cyclobutane-1-carboxylate)

• Product Name: methyl (1R,2R)-2-(fluorosulfonyl)cyclobutane-1-carboxylate
• CAS No: 2137030-28-3
• MF: C₆H₉FO₄S
• MW: 196.196664571762
• CID: 6216840
• PubChem ID: 165460972
• Update Time: 2025-05-22

methyl (1R,2R)-2-(fluorosulfonyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137030-28-3
• EN300-728017
• methyl (1R,2R)-2-(fluorosulfonyl)cyclobutane-1-carboxylate

• Inchi： 1S/C6H9FO4S/c1-11-6(8)4-2-3-5(4)12(7,9)10/h4-5H,2-3H2,1H3/t4-,5+/m0/s1
• InChI Key： FKOXLKYBLBCINZ-CRCLSJGQSA-N
• SMILES： S([C@@H]1CC[C@@H]1C(=O)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 196.02055810g/mol
• Monoisotopic Mass: 196.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.8Ų

Additional information on methyl (1R,2R)-2-(fluorosulfonyl)cyclobutane-1-carboxylate

Chemical Compound CAS No. 2137030-28-3: Methyl (1R,2R)-2-(fluorosulfonyl)cyclobutane-1-carboxylate

The compound methyl (1R,2R)-2-(fluorosulfonyl)cyclobutane-1-carboxylate with CAS No. 2137030-28-3 is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structural features, which include a cyclobutane ring substituted with a fluorosulfonyl group and a methyl ester moiety. The stereochemistry of the compound, specifically the (1R,2R) configuration, plays a critical role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of fluorosulfonyl-containing compounds in the development of novel therapeutic agents. The fluorosulfonyl group (-SO₂F) is known to enhance the stability and bioavailability of molecules, making it a valuable substituent in drug design. In the case of methyl (1R,2R)-2-(fluorosulfonyl)cyclobutane-1-carboxylate, this group contributes to the compound's ability to act as an intermediate in the synthesis of more complex molecules with potential pharmacological applications.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and reaction conditions. Researchers have employed various strategies, including asymmetric catalysis and enantioselective reactions, to achieve the desired (1R,2R) configuration. These methods have been optimized based on recent advancements in catalytic asymmetric synthesis, ensuring high yields and enantiomeric purity.

One of the most promising applications of methyl (1R,2R)-2-(fluorosulfonyl)cyclobutane-1-carboxylate lies in its use as an intermediate in the construction of bioactive molecules. For instance, it has been utilized in the synthesis of inhibitors for various enzymes implicated in diseases such as cancer and neurodegenerative disorders. The cyclobutane ring serves as a rigid scaffold that can be further functionalized to introduce additional bioactive groups.

Recent research has also explored the potential of this compound in materials science. The unique electronic properties of the fluorosulfonyl group make it an attractive candidate for applications in organic electronics and optoelectronics. Studies have demonstrated that derivatives of this compound can exhibit desirable semiconducting properties, opening new avenues for their use in advanced materials.

In conclusion, methyl (1R,2R)-2-(fluorosulfonyl)cyclobutane-1-carboxylate is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of novel chemicals and materials. As research continues to uncover new possibilities for this compound, its role in both academic and industrial settings is expected to grow further.